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Introduction

Amidosulfuron is a selective, post-emergence sulfonylurea herbicide utilized for the control of
a wide spectrum of broadleaf weeds in various cereal crops.[1][2] Its mode of action involves
the inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the synthesis of
branched-chain amino acids in susceptible plants. This inhibition leads to the cessation of cell
division and subsequent death of the targeted weeds.[2] These application notes provide
detailed protocols and technical information for the effective foliar application of
Amidosulfuron in a research and development setting.

Quantitative Data Summary

The following tables summarize key quantitative data for the application of Amidosulfuron in
cereals, compiled from various studies and product labels.

Table 1: Recommended Application Rates and Timings for Amidosulfuron (75% w/w Water-
Dispersible Granule Formulation)
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Crop

Target Weeds

Application Rate (g Crop Growth Stage
product/ha) (Zadoks Scale)

Wheat (Winter &
Spring), Barley
(Winter & Spring),
Oats, Rye, Triticale,
Durum Wheat

Cleavers (Galium
aparine), and other
annual broad-leaved

weeds

From the two-leaf
stage (GS12) up to
and including first
awns visible (GS49)

30 -40

Table 2: Efficacy of Amidosulfuron in Combination with lodosulfuron-methyl-sodium on
Broadleaf Weeds in Soft Wheat

Treatment (g

Weed Density

Weed Dry Biomass  Soft Wheat Grain

a.i./ha) Reduction (%) Reduction (%) Yield (tons/ha)
Amidosulfuron (7.5) + -
60.7 £ 10.2 70.2+3.3 Not specified
lodosulfuron (1.88)
Amidosulfuron (15) +
95.7+1.3 98.5+0.5 3.65+0.1
lodosulfuron (3.75)
Amidosulfuron (22.5)
98.5+0.5 98.8+0.3 3.46+0.3
+ lodosulfuron (5.63)
Untreated Control 0 0 21+0.2

Table 3: General Recommendations for Spray Application Parameters in Cereals

Parameter Recommendation

Spray Volume 100 - 200 L/ha

Nozzle Type Flat-fan

Pressure 220 kPa (as per one study)

Experimental Protocols
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The following protocols provide a detailed methodology for conducting a field trial to evaluate
the efficacy of a foliar-applied Amidosulfuron formulation.

Objective

To determine the dose-response relationship of a new Amidosulfuron formulation on the
control of key broadleaf weeds in spring barley and to assess its crop safety.

Experimental Design
o Trial Layout: Randomized Complete Block Design (RCBD)

» Replicates: 4
e PlotSize:2mx10m

e Treatments:

[¢]

T1: Untreated Control

[¢]

T2: Amidosulfuron Formulation A - 20 g/ha

o

T3: Amidosulfuron Formulation A - 30 g/ha

o

T4: Amidosulfuron Formulation A - 40 g/ha

[¢]

T5: Commercial Standard (Amidosulfuron 75% WDG) - 30 g/ha

o

T6: Weed-free Control (manual weeding)

Materials and Equipment

e Spring barley seed (e.g., variety 'Planet’)
o Amidosulfuron formulations (experimental and standard)
¢ Adjuvant (e.g., non-ionic surfactant at 0.1% v/v)

o CO2-pressurized backpack sprayer with a boom and flat-fan nozzles
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Personal Protective Equipment (PPE)

Quadrats (e.g., 0.25 m?) for weed assessment

Harvesting equipment for small plots

Grain moisture meter and weighing scale

Methodology

» Site Selection and Preparation: Select a field with a known history of uniform broadleaf weed
infestation. Prepare the seedbed according to standard agricultural practices for the region.

e Sowing: Sow the spring barley at a consistent seed rate and depth across all plots.
o Treatment Application:

o Calibrate the sprayer to deliver a consistent spray volume (e.g., 200 L/ha) at a constant
pressure.

o Apply the herbicide treatments when the barley is at the 2-4 leaf stage (Zadoks scale 12-
14) and the target weeds are at the 2-6 leaf stage.

o Prepare the spray solutions for each treatment, including the recommended adjuvant.
o Spray each plot uniformly, avoiding drift to adjacent plots.
o Data Collection:

o Weed Control Efficacy: At 14, 28, and 56 days after treatment (DAT), count the number of
individual weed species and total weeds within two randomly placed quadrats per plot.
Collect the above-ground biomass of weeds from these quadrats, dry to a constant weight,
and record the dry weight.

o Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale
(0 = no injury, 100 = crop death).
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o Crop Yield: At maturity, harvest the grain from a central area of each plot. Determine the
grain yield and adjust for moisture content.

 Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an
RCBD. Use a suitable post-hoc test (e.g., Tukey's HSD) to compare treatment means.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for an Amidosulfuron efficacy trial.
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Decision Pathway for Optimal Amidosulfuron
Application

Start: Assess Need for Broadleaf Weed Control

Identify Cereal Growth Stage (Zadoks Scale)

Is Crop between GS12 and GS49?

Yes No

Identify Weed Species and Growth Stage Delay Application

Are Target Weeds at Susceptible Stage (e.g., 2-6 leaves)?

Proceed with Amidosulfuron Application Consider Alternative Weed Control Strategy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amidosulfuron-in-cereals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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